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Compound of Interest

Compound Name: 2,6-Diaminopyridine sulfate

Cat. No.: B599413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of 2,6-diaminopyridine sulfate as a versatile

precursor in organic synthesis. With its two reactive amino groups, the pyridine scaffold serves

as a valuable building block for a diverse range of molecules, from pharmaceuticals to

industrial dyes. This document provides a summary of key synthetic transformations, detailed

experimental protocols, and an overview of its application in medicinal chemistry, particularly in

the development of kinase inhibitors.

Properties and Preparation of 2,6-Diaminopyridine
Sulfate
2,6-Diaminopyridine sulfate is the salt of the organic base 2,6-diaminopyridine and sulfuric

acid. It is typically a white to off-white crystalline powder. The physical and chemical properties

are summarized in the table below.
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Property Value

Molecular Formula C₅H₉N₃O₄S

Molecular Weight 207.21 g/mol

Appearance White to off-white crystalline powder

Melting Point ~220-230 °C

Solubility
Soluble in water, acidic solutions, and some

organic solvents like ethanol and DMSO.

Preparation of 2,6-Diaminopyridine Sulfate
The sulfate salt is readily prepared by treating 2,6-diaminopyridine with sulfuric acid.

Experimental Protocol: Synthesis of 2,6-Diaminopyridine Sulfate

Materials: 2,6-Diaminopyridine, Anhydrous ethanol, Concentrated sulfuric acid.

Procedure:

Dissolve 2,6-diaminopyridine in a suitable amount of anhydrous ethanol.

Slowly add a stoichiometric amount of concentrated sulfuric acid to the solution with

stirring. The reaction is exothermic and may require cooling.

A precipitate of 2,6-diaminopyridine sulfate will form.

Collect the precipitate by filtration.

Wash the solid with cold ethanol and then ether.

Dry the product under vacuum to yield 2,6-diaminopyridine sulfate.

Synthetic Applications of 2,6-Diaminopyridine
Sulfate as a Precursor
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While 2,6-diaminopyridine sulfate is a stable salt, its utility in organic synthesis often involves

the in-situ generation of the free base, 2,6-diaminopyridine, by treatment with a base. The free

base is a versatile nucleophile and can undergo a variety of chemical transformations.

Synthesis of Azo Dyes
The amino groups of 2,6-diaminopyridine can be diazotized and coupled with various aromatic

compounds to produce a range of azo dyes. A prominent example is the synthesis of

Phenazopyridine, a urinary tract analgesic.

Experimental Protocol: Synthesis of Phenazopyridine Hydrochloride from 2,6-

Diaminopyridine[1]

Materials: Aniline, Concentrated hydrochloric acid, Sodium nitrite, 2,6-Diaminopyridine,

Sodium acetate, Water.

Procedure:

Dissolve aniline in 1 M HCl and cool the solution in an ice bath.

Slowly add an aqueous solution of sodium nitrite to the cooled aniline solution with stirring

to form the benzene diazonium chloride solution. Maintain the temperature below 5 °C.

In a separate beaker, dissolve 2,6-diaminopyridine in water and adjust the pH to 5 with

sodium acetate.

Slowly add the cold diazonium salt solution to the 2,6-diaminopyridine solution with

vigorous stirring.

A colored precipitate of the azo dye will form. Continue stirring at room temperature for 1

hour.

Collect the product by filtration, wash with cold water, and dry.

The crude product can be purified by recrystallization.

The synthesis of other azo dyes can be achieved by coupling diazotized aromatic amines with

2,6-diaminopyridine.[2]
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Synthesis of Schiff Bases and Ligands
The amino groups of 2,6-diaminopyridine can react with aldehydes and ketones to form Schiff

bases (imines). These Schiff bases, particularly those derived from 2,6-diacetylpyridine or

similar diketones, are important pincer ligands in coordination chemistry.

Logical Workflow for Schiff Base Ligand Synthesis

2,6-Diaminopyridine
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Purification

(Recrystallization / Chromatography)
Pure Ligand

Click to download full resolution via product page

Caption: General workflow for the synthesis of Schiff base ligands from 2,6-diaminopyridine.

Synthesis of Kinase Inhibitors
Derivatives of 2,6-diaminopyridine have shown significant potential as inhibitors of various

protein kinases, which are crucial targets in cancer and inflammatory diseases.[3][4]

Quantitative Data on 2,6-Diaminopyridine Derivatives as Kinase Inhibitors
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Compound Class Target Kinase Example IC₅₀ Reference

3-Acyl-2,6-

diaminopyridines
CDK1, CDK2 Not specified [3]

2,6-Diaminopyrimidin-

4-one derivatives
IRAK4 27 nM (compound 16) [4]

Role in Signaling Pathways: IRAK4 Inhibition
2,6-Diaminopyrimidine-based compounds have been identified as potent inhibitors of

Interleukin-1 Receptor-Associated Kinase 4 (IRAK4).[4] IRAK4 is a critical kinase in the Toll-like

receptor (TLR) and IL-1 receptor (IL-1R) signaling pathways, which are central to the innate

immune response. Inhibition of IRAK4 can modulate the production of inflammatory cytokines,

making it an attractive target for treating inflammatory diseases.

IRAK4 Signaling Pathway
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Caption: Simplified IRAK4 signaling pathway and the point of inhibition by 2,6-

diaminopyrimidine derivatives.

Summary of Synthetic Transformations and Yields
The following table summarizes various synthetic transformations starting from 2,6-

dihalopyridines to yield 2,6-diaminopyridine derivatives, which can be conceptually applied

starting from 2,6-diaminopyridine (generated from its sulfate salt) for further derivatization.

Starting
Material

Reagents and
Conditions

Product Yield (%) Reference

2,6-

Dibromopyridine

Aniline, Water,

200 °C, 2.5 h

(Microwave)

N,N'-diphenyl-

2,6-

diaminopyridine

79% [5]

2,6-

Dibromopyridine

Various primary

amines, H₂O,

150-205 °C, 2.5

h (Microwave)

Mono-aminated

2-bromo-6-

aminopyridines

65-86% [6]

2,6-

Dibromopyridine

Various primary

amines, CuI,

K₂CO₃, H₂O,

150-205 °C, 2.5

h (Microwave)

Symmetrically di-

aminated 2,6-

diaminopyridines

25.6-46.0% [6]

Conclusion
2,6-Diaminopyridine sulfate is a stable and convenient precursor for the versatile chemical

building block, 2,6-diaminopyridine. Its applications span from the synthesis of dyes and

ligands to the development of potent and selective kinase inhibitors for therapeutic use. The

reactivity of its two amino groups allows for a wide range of chemical modifications, making it a

valuable starting material for researchers in organic synthesis, medicinal chemistry, and

materials science. This guide provides a foundational understanding and practical protocols to

leverage the synthetic potential of 2,6-diaminopyridine sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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